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Abstract

Methyl 3-(2-aminophenoxy)benzoate is a chemical compound of interest within the broader
class of phenoxybenzoates, a scaffold present in some biologically active molecules. However,
a comprehensive review of scientific literature reveals a significant scarcity of available data
specifically concerning this molecule. While its structural components, methyl benzoate and 2-
aminophenol, are well-characterized, their combination into Methyl 3-(2-
aminophenoxy)benzoate is not extensively documented in publicly accessible databases.
This technical guide aims to provide an overview of the limited available information and to
extrapolate potential characteristics and synthetic approaches based on related compounds.
Due to the lack of specific experimental data, this review will focus on providing a foundational
understanding and highlighting the knowledge gaps that future research could address.

Chemical Structure and Properties

Methyl 3-(2-aminophenoxy)benzoate is an organic molecule with the chemical formula
C14H13NO:s. Its structure consists of a methyl benzoate moiety linked to a 2-aminophenol group
via an ether bond at the 3-position of the benzoate ring.

Table 1: Physicochemical Properties of Methyl 3-(2-aminophenoxy)benzoate (Predicted)
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Property Value Source
Molecular Weight 243.26 g/mol PubChem (CID 14068531)
XLogP3 2.8 PubChem (CID 14068531)
Hydrogen Bond Donor Count 1 PubChem (CID 14068531)
Hydrogen Bond Acceptor

4 PubChem (CID 14068531)
Count
Rotatable Bond Count 4 PubChem (CID 14068531)

Note: The data presented in this table are computationally predicted and have not been
experimentally verified according to available literature.

Synthesis and Experimental Protocols

There is no specific, peer-reviewed synthesis protocol for Methyl 3-(2-
aminophenoxy)benzoate found in the current scientific literature. However, a plausible
synthetic route can be proposed based on established methods for synthesizing diaryl ethers,
such as the Ullimann condensation.

Proposed Synthetic Pathway: Ullmann Condensation

The Ullmann condensation is a well-established method for the formation of diaryl ethers,
which involves the coupling of a phenol with an aryl halide in the presence of a copper catalyst
and a base.
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Reaction Conditions

Copper Catalyst (e.g., Cul)
Base (e.g., K2CO3)
High-boiling solvent (e.g., DMF, DMSO)
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literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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